2-{4-[1-(3-methoxybenzyl)-4-piperidinyl]-1-piperazinyl}ethanol ethanedioate (salt)

• IUPAC Name: 2-[4-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]piperazin-1-yl]ethanol;oxalic acid
• InChI: InChI=1S/C19H31N3O2.C2H2O4/c1-24-19-4-2-3-17(15-19)16-21-7-5-18(6-8-21)22-11-9-20(10-12-22)13-14-23;3-1(4)2(5)6/h2-4,15,18,23H,5-14,16H2,1H3;(H,3,4)(H,5,6)
• InChI Key: XIAIXUIKLIKMOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCC(CC2)N3CCN(CC3)CCO.C(=O)(C(=O)O)O
• Molecular Formula: C21H33N3O6
• Molecular Weight: 423.5 g/mol

Description

The compound “2-{4-[1-(3-methoxybenzyl)-4-piperidinyl]-1-piperazinyl}ethanol ethanedioate (salt)” has a molecular formula of C21H33N3O6. The average mass of the molecule is 423.503 Da, and the monoisotopic mass is 423.236938 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It contains a piperidine ring, a piperazine ring, a methoxybenzyl group, and an ethanol group. The ethanedioate (also known as oxalate) likely forms a salt with the basic nitrogen atoms in the piperidine and piperazine rings.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s likely that it can participate in various organic reactions typical of its functional groups. For example, the piperidine and piperazine rings can act as bases and nucleophiles in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the polar ethanol and methoxy groups and the charged salt. Its melting and boiling points would depend on the strength of intermolecular forces in the solid and liquid states.